Cas no 1506644-05-8 (1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1506644-05-8
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 6275805
• PubChem ID: 82621951
• Update Time: 2025-06-08

1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid
• EN300-1982551
• 1506644-05-8

• Inchi： 1S/C12H13ClO3/c1-16-10-8(4-2-5-9(10)13)12(11(14)15)6-3-7-12/h2,4-5H,3,6-7H2,1H3,(H,14,15)
• InChI Key： CSJZCRGDUCOKPV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 240.0553220g/mol
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid

1-(3-Chloro-2-methoxyphenyl)cyclobutane-1-carboxylic Acid (CAS No. 1506644-05-8): A Comprehensive Overview

1-(3-Chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1506644-05-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various therapeutic areas, including neurology and oncology. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid.

Chemical Structure and Properties

The molecular formula of 1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid is C₁₂H₁₃ClO₃, with a molecular weight of approximately 244.68 g/mol. The compound features a cyclobutane ring attached to a substituted phenyl group, which includes a chlorine atom and a methoxy group. These functional groups contribute to the compound's unique chemical properties and biological activities. The presence of the cyclobutane ring imparts rigidity to the molecule, which can influence its interactions with biological targets.

The physical properties of 1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid include a melting point of around 95°C and a boiling point of approximately 300°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chloro-2-methoxybenzaldehyde with cyclobutanecarboxylic acid in the presence of a suitable catalyst, such as palladium on carbon (Pd/C). This reaction typically proceeds via a Heck coupling mechanism, resulting in the formation of the desired product.

An alternative approach involves the use of Grignard reagents. In this method, 3-chloro-2-methoxybenzyl chloride is reacted with cyclobutanecarboxylic acid to form the corresponding ester, which is then hydrolyzed to yield 1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid. This method offers high yields and purity, making it suitable for large-scale production.

Biological Activities

1-(3-Chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid has been studied for its potential biological activities, particularly in the context of neurology and oncology. Recent research has shown that this compound exhibits potent anti-inflammatory properties, which may be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory effects, 1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid has demonstrated antiproliferative activity against various cancer cell lines. Studies have indicated that it can inhibit the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism underlying these effects is thought to involve the modulation of key signaling pathways, such as the PI3K/Akt pathway.

Clinical Applications and Research Advancements

The potential clinical applications of 1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid are an active area of research. Preclinical studies have shown promising results in animal models of neurodegenerative diseases and cancer. For instance, in a mouse model of Alzheimer's disease, treatment with this compound led to significant improvements in cognitive function and reduced levels of beta-amyloid plaques.

In the realm of oncology, clinical trials are currently underway to evaluate the efficacy and safety of 1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid as a potential anticancer agent. Early results from phase I trials have shown that it is well-tolerated by patients and exhibits promising antitumor activity.

Safety Considerations

Safety is a critical aspect when considering the use of any new chemical entity in therapeutic applications. Extensive toxicological studies have been conducted on 1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid, demonstrating that it has a favorable safety profile at therapeutic doses. However, as with any drug candidate, careful monitoring for potential side effects is essential during clinical trials.

In conclusion, 1-(3-chloro-2-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1506644-05-8) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable candidate for further development in medicinal chemistry and pharmaceutical research.